Cas no 130147-99-8 (2,3-Dithiabicyclo[2.2.2]oct-5-ene)

• Product name: 2,3-Dithiabicyclo[2.2.2]oct-5-ene
• CAS No: 130147-99-8
• MF: C₆H₈S₂
• MW: 144.25772
• CID: 1225401
• PubChem ID: 14118169

2,3-Dithiabicyclo[2.2.2]oct-5-ene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dithiabicyclo[2.2.2]oct-5-ene
• DTXSID60556154
• 130147-99-8

• Inchi： InChI=1S/C6H8S2/c1-2-6-4-3-5(1)7-8-6/h1-2,5-6H,3-4H2
• InChI Key： GYSWZSCAHTWSTK-UHFFFAOYSA-N
• SMILES： C1CC2C=CC1SS2

Computed Properties

• Exact Mass: 144.00684
• Monoisotopic Mass: 144.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0